trans-3-hydroxy-L-proline
Overview
Description
Trans-3-hydroxy-L-proline is an amino acid that is a precursor of proline . It is synthesized from 3-hydroxypyridine by the enzyme racemase . Trans-3-hydroxy-L-proline has been shown to be an intermediate in the synthesis of collagen . It is also a versatile building block, used in the synthesis of various pharmaceutical and biologically active compounds .
Synthesis Analysis
A novel biocatalytic trans-3-hydroxy-L-proline production process has been developed . This process involves the use of ectoine hydroxylase (EctD), which is involved in the hydroxylation of the known compatible solute ectoine . Ectoine hydroxylases from Halomonas elongata, as well as some actinobacteria, catalyzed L-Pro hydroxylation to form trans-3-Hyp .
Molecular Structure Analysis
The crystal structure of human trans-3-Hydroxy-L-proline dehydratase, an enzyme involved in hydroxyproline catabolism, has been reported . An integrated structural investigation that combines the AlphaFold and crystal structures of this enzyme has identified a structural element, absent in the AlphaFold model but present in the crystal structure, that was subsequently proved to be functionally relevant .
Chemical Reactions Analysis
Trans-3-hydroxy-L-proline is involved in several chemical reactions. For instance, the enzyme trans-L-3-hydroxyproline dehydratase catalyzes the chemical reaction trans-L-3-hydroxyproline to Δ1-pyrroline 2-carboxylate + H2O . This enzyme belongs to the family of lyases, specifically the hydro-lyases, which cleave carbon-oxygen bonds .
Physical And Chemical Properties Analysis
Trans-3-hydroxy-L-proline is a white to light beige powder . Its empirical formula is C5H9NO3 and it has a molecular weight of 131.13 .
Scientific Research Applications
Collagen Synthesis and Stability
trans-3-Hydroxy-L-proline: plays a crucial role in the stability and synthesis of collagen. It is involved in the post-translational hydroxylation of proline residues in collagen, which is essential for maintaining the triple helix structure of collagen fibers . This modification is critical for the mechanical stability and function of connective tissues.
Cell Signaling and Metabolism
This compound is also significant in cell signaling pathways. The hydroxylation of proline residues in protein kinases and transcription factors affects their phosphorylation and catalytic activation. This process is vital for regulating cell metabolism, growth, development, and responses to various physiological changes .
Antioxidant Properties
trans-3-Hydroxy-L-proline: has been shown to have antioxidant properties, scavenging reactive oxygen species. This function is beneficial in reducing oxidative stress and may have implications in preventing diseases associated with oxidative damage .
Nutritional Supplementation
In animal nutrition, trans-3-Hydroxy-L-proline derived from dietary or endogenous sources can be supplemented to alleviate oxidative stress. It also contributes to increasing collagen synthesis and accretion in the body, which is beneficial for growth and health .
Pharmaceutical Applications
Research has identified trans-3-Hydroxy-L-proline as a scaffold for synthesizing diverse multi-functionalized pyrrolidines. These compounds can probe the ligand-binding sites of biological targets, such as amino acid transporters implicated in cancer and neurological diseases .
Diagnostic Marker
The urinary secretion of trans-3-Hydroxy-L-proline can be used as a general-purpose cancer screening test. Studies have observed the influence of aging on the accuracy of urinary 3-Hydroxyproline as a diagnostic marker for cancer .
Mechanism of Action
Target of Action
Trans-3-Hydroxy-L-Proline, also known as (2S,3S)-3-Hydroxypyrrolidine-2-carboxylic acid, is primarily involved in the post-translational hydroxylation of proteins, particularly collagen . It targets protein kinases B and DYRK1A, eukaryotic elongation factor 2 activity, and hypoxia-inducible transcription factor . These targets play crucial roles in regulating phosphorylation, catalytic activation, and cell signaling in animal cells .
Mode of Action
Trans-3-Hydroxy-L-Proline interacts with its targets by forming residues in these proteins. This interaction plays a significant role in regulating their phosphorylation and catalytic activation, as well as cell signaling in animal cells . The compound can also scavenge reactive oxygen species .
Biochemical Pathways
Trans-3-Hydroxy-L-Proline is involved in several biochemical pathways. It is formed from the post-translational hydroxylation of proteins, primarily collagen . In animals, it is degraded via the trans-3-hydroxy-L-proline dehydratase pathway to ornithine and glutamate, thereby conserving dietary and endogenously synthesized proline and arginine .
Pharmacokinetics
The pharmacokinetics of Trans-3-Hydroxy-L-Proline primarily involve its metabolism. In animals, most of the collagen-derived trans-4-hydroxy-L-proline is catabolized to glycine via the trans-4-hydroxy-L-proline oxidase pathway, and trans-3-hydroxy-L-proline is degraded via the trans-3-hydroxy-L-proline dehydratase pathway .
Result of Action
The action of Trans-3-Hydroxy-L-Proline results in several molecular and cellular effects. It contributes to the modulation of cell metabolism, growth, development, responses to nutritional and physiological changes (e.g., dietary protein intake and hypoxia), and survival . Supplementing trans-4-hydroxy-L-proline or its small peptides to plant-based diets can alleviate oxidative stress, while increasing collagen synthesis and accretion in the body .
Action Environment
The action, efficacy, and stability of Trans-3-Hydroxy-L-Proline can be influenced by various environmental factors. For instance, certain bacteria express enzymes to form free trans-4-hydroxy-L-proline, trans-4-hydroxy-D-proline, cis-4-hydroxy-D-proline . The compound’s action can also be influenced by dietary protein intake and hypoxia .
Safety and Hazards
Future Directions
The development of a practical process for the production of trans-3-hydroxy-L-proline has been in high demand due to its value as an intermediate for the synthesis of pharmaceuticals . The discovery of ectoine hydroxylases that can convert L-Pro to trans-3-Hyp is not only beneficial for trans-3-Hyp production, but also for other E. coli bioconversion processes involving 2-oxoglutarate-utilizing enzymes .
properties
IUPAC Name |
(2S,3S)-3-hydroxypyrrolidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c7-3-1-2-6-4(3)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBUEDPLEOHJGE-IMJSIDKUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C1O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@@H]([C@H]1O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701009886 | |
Record name | trans-3-Hydroxy-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701009886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Trans-3-hydroxy-L-proline | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0059659 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
trans-3-hydroxy-L-proline | |
CAS RN |
4298-08-2 | |
Record name | trans-3-Hydroxy-L-proline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4298-08-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Hydroxy-L-proline, (3S)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004298082 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | trans-3-Hydroxy-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701009886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-HYDROXY-L-PROLINE, (3S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8ZWY97A2NG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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